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Compound of Interest

Compound Name: 3-Methyl-5-morpholin-4-ylaniline

Cat. No.: B13855009

Get Quote

Executive Summary: At a Glance
3-Methyl-5-morpholin-4-ylaniline (often referred to as 3-(4-Morpholinyl)aniline; CAS: 159724-

40-0) is a functionalized aniline intermediate commonly used in the synthesis of kinase

inhibitors (e.g., PI3K/mTOR pathways).

While often classified with "Warning" (GHS) rather than "Danger," this compound presents a

dual-hazard profile:

Systemic Toxicity (Aniline moiety): Potential for skin absorption and methemoglobinemia.

Local Irritation (Morpholine moiety): Significant eye and respiratory tract irritation.

Immediate Directive: Handle strictly within a chemical fume hood. Do not rely solely on

standard nitrile gloves if dissolving in penetrating solvents like DMSO.
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Property Specification

CAS Number 159724-40-0

Physical State Solid (Pale brown to brown powder)

Storage 2–8°C, Inert Gas (Ar/N₂), Protect from Light

Primary Hazards
Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit. 2A,

STOT SE 3

Solubility
DMSO, Chloroform, Methanol (Limited water

solubility)

Risk Assessment & Hazard Logic
To select the correct PPE, we must understand the mechanism of toxicity. This compound is

not just a generic "irritant"; it combines the properties of an aromatic amine with a heterocyclic

ether.

Structural Hazard Analysis
The Aniline Core: Aromatic amines are lipophilic. They can penetrate the stratum corneum of

the skin. Once absorbed, they may undergo N-hydroxylation in the liver, leading to

metabolites that oxidize hemoglobin to methemoglobin, reducing oxygen transport capacity.

The Morpholine Ring: Adds basicity and potential for severe eye irritation.

Visualization: Hazard-to-Control Logic
The following diagram illustrates the causal link between the chemical structure and the

required engineering controls.
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Figure 1: Structural Hazard Analysis linking chemical moieties to specific safety controls.

PPE Selection Matrix
Standard laboratory PPE is insufficient if the compound is in solution (especially DMSO). Use

this matrix to select equipment based on the operational state.

PPE Category
Solid Handling
(Weighing/Transfer
)

Solution Handling
(Reaction/Workup)

Rationale

Respiratory

Engineering Control:

Fume Hood required.

[1][2] Backup: N95 if

hood unavailable (Not

recommended).

Engineering Control:

Fume Hood required.

Backup: Half-mask w/

Organic Vapor/P100

cartridge.

Prevents inhalation of

dusts (solid) and

aerosols (liquid).[3][4]

Aniline vapors are

toxic.[1][5][6][7]

Eye/Face

Chemical Safety

Goggles (Indirect

Vent).

Chemical Safety

Goggles + Face

Shield (if >50mL).

Safety glasses are

insufficient due to the

risk of fine dust entry

and corrosive

splashes.

Hand (Primary)
Nitrile (min 5 mil / 0.12

mm).

Nitrile (High

Dexterity).

Standard protection

against incidental

contact.[1][2][3][4][7]

[8][9]

Hand (Secondary)
Not strictly required if

dry.

Laminate (Silver

Shield/4H) or Double

Nitrile (if in DMSO).

CRITICAL: DMSO

carries dissolved

anilines through single

nitrile layers in <5

mins.

Body

Lab Coat (Cotton/Poly

blend), Long pants,

Closed-toe shoes.

Chemical-resistant

apron (Tyvek/PVC)

recommended for

scale-up.

Prevents

contamination of

street clothes.
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Operational Workflow: Step-by-Step
This protocol ensures a "Chain of Custody" for safety, maintaining containment from storage to

disposal.

Phase 1: Retrieval & Weighing
Environment: Transfer the container from cold storage (2-8°C) to the fume hood.

Acclimation: Allow the container to reach room temperature before opening.

Why? Opening a cold bottle introduces condensation (water), which degrades the aniline

and promotes oxidation (darkening).

Weighing:

Place the balance inside the fume hood.

If the balance is external, use a tarred secondary container (e.g., a screw-top vial) to

transport the solid. Never carry an open spatula across the lab.

Phase 2: Solubilization & Reaction
Solvent Choice: If using DMSO or DMF, assume the barrier properties of your gloves are

compromised.

Technique: Add solvent slowly. Exothermic dissolution is possible due to the basic

morpholine group.

Inert Atmosphere: Purge the reaction vessel with Nitrogen or Argon immediately. Anilines

oxidize rapidly in air, forming impurities that can interfere with biological assays.

Phase 3: Cleanup & Decontamination
Wipe Down: Clean all surfaces with a mild acid solution (e.g., 1% Acetic Acid or Citric Acid)

followed by water.

Why? Acid neutralizes the basic aniline/morpholine residues, converting them to water-

soluble salts that are easier to remove.
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Doffing: Remove outer gloves inside the hood. Wash hands with soap and water immediately

(do not use ethanol/solvent on skin, as this enhances absorption).

Visualization: Operational Lifecycle

Critical Control Points

Cold Storage (2-8°C)
Dark/Inert

Acclimate to RT
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Click to download full resolution via product page

Figure 2: Operational lifecycle emphasizing the critical control points where exposure risk is

highest.
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Do not dispose of down the drain.[6] This compound is toxic to aquatic life and an organic

base.

Solid Waste: Bag in double-sealed polyethylene bags. Label as "Toxic Solid - Organic Base."

Liquid Waste: Segregate into "Basic Organic Waste" containers. Do not mix with strong acids

(exothermic reaction risk) or oxidizers.[1][7][9]

Emergency Response[4][9]
Eye Contact: Flush immediately with water for 15 minutes.[1][2][7] Lift eyelids.[2] Seek

medical attention. The morpholine moiety can cause corneal damage.

Skin Contact:

Blot excess liquid (do not rub).

Wash with copious soap and water.[2][7]

Monitor for signs of cyanosis (blue lips/fingernails) which indicate methemoglobinemia.

Spill (Solid): Dampen a paper towel to prevent dust. Wipe up and place in hazardous waste.

[7][9]

Spill (Liquid): Absorb with vermiculite or sand. Do not use combustible materials (sawdust).

References
Fisher Scientific. (2021). Safety Data Sheet: 3-Morpholin-4-yl-aniline. Retrieved from

ChemicalBook. (2025). 3-(4-Morpholinyl)aniline Properties and Safety. Retrieved from

PubChem. (2025). Compound Summary: 3-Fluoro-4-morpholinoaniline (Analogous Structure

Safety Data). National Library of Medicine. Retrieved from

Sigma-Aldrich. (2025). Product Specification: 3-(morpholin-4-ylmethyl)aniline (Structural

Analog). Retrieved from

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.chemos.de/import/data/msds/GB_en/62-53-3-A0001067-GB-en.pdf
https://ipo.rutgers.edu/rehs/sop/Aniline
https://www.fishersci.ca/store/msds?partNumber=CC33814CB&productDescription=3-morpholin-4-ylaniline-97-thermo-scientific&language=en&countryCode=CA
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Aniline_2024-07-09.docx
https://ipo.rutgers.edu/rehs/sop/Aniline
https://www.carlroth.com/medias/SDB-9846-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTYyNTl8YXBwbGljYXRpb24vcGRmfGFHRTBMMmcyTlM4NU1qTXpNRGczTmpZd01EWXlMMU5FUWw4NU9EUTJYMGRDWDBWT0xuQmtaZ3w0NTc1Nzg4MDQ0ZmVkNTY2MjkwZjk4MWYwYjBlZGU0M2I0NTU4MTJiNGM3ODdiYzRiMTgyYTkzZmE5Yjk5NzU2
https://www.fishersci.ca/store/msds?partNumber=CC33814CB&productDescription=3-morpholin-4-ylaniline-97-thermo-scientific&language=en&countryCode=CA
https://www.carlroth.com/medias/SDB-9846-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTYyNTl8YXBwbGljYXRpb24vcGRmfGFHRTBMMmcyTlM4NU1qTXpNRGczTmpZd01EWXlMMU5FUWw4NU9EUTJYMGRDWDBWT0xuQmtaZ3w0NTc1Nzg4MDQ0ZmVkNTY2MjkwZjk4MWYwYjBlZGU0M2I0NTU4MTJiNGM3ODdiYzRiMTgyYTkzZmE5Yjk5NzU2
https://www.carlroth.com/medias/SDB-9846-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTYyNTl8YXBwbGljYXRpb24vcGRmfGFHRTBMMmcyTlM4NU1qTXpNRGczTmpZd01EWXlMMU5FUWw4NU9EUTJYMGRDWDBWT0xuQmtaZ3w0NTc1Nzg4MDQ0ZmVkNTY2MjkwZjk4MWYwYjBlZGU0M2I0NTU4MTJiNGM3ODdiYzRiMTgyYTkzZmE5Yjk5NzU2
https://www.fishersci.ca/store/msds?partNumber=CC33814CB&productDescription=3-morpholin-4-ylaniline-97-thermo-scientific&language=en&countryCode=CA
https://www.fishersci.ca/store/msds?partNumber=CC33814CB&productDescription=3-morpholin-4-ylaniline-97-thermo-scientific&language=en&countryCode=CA
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Aniline_2024-07-09.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13855009?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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